1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-((2-morpholinopyridin-3-yl)methyl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-((2-morpholinopyridin-3-yl)methyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C22H27N9O2 and its molecular weight is 449.519. The purity is usually 95%.
The exact mass of the compound 1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-((2-morpholinopyridin-3-yl)methyl)piperidine-4-carboxamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-((2-morpholinopyridin-3-yl)methyl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-((2-morpholinopyridin-3-yl)methyl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Reactivity
- Studies involving similar compounds have explored the synthesis of novel heterocyclic systems, demonstrating the versatility of triazol, pyridazin, and piperidine frameworks in constructing complex molecules with potential biological activities. For instance, novel heterocyclic systems incorporating morpholine and piperidine units have been synthesized, showcasing the application of these motifs in medicinal chemistry for developing new therapeutic agents (Karimian & Karimi, 2020)[https://consensus.app/papers/synthesis-novel-heterocyclic-system-karimian/46b77f58d4dd5e6ab0edb7b22730f5aa/?utm_source=chatgpt].
Antimicrobial and Biological Activity
- Compounds with triazol and piperidine structures have been evaluated for their antimicrobial activities. The Mannich bases, incorporating similar structural motifs, demonstrated good activity against various microorganisms, indicating the potential of these compounds in developing new antimicrobial agents (Fandaklı et al., 2012)[https://consensus.app/papers/reduction-mannich-reaction-activity-evaluation-fandaklı/ae0c261b1baa532083ce5cc271c687c4/?utm_source=chatgpt].
Potential Antihypertensive Agents
- Research on triazolo[1,5-alpha]pyrimidines bearing morpholine, piperidine, or piperazine moieties suggests potential applications in developing antihypertensive drugs. Certain derivatives showed promising activity, highlighting the role of these heterocyclic motifs in cardiovascular research (Bayomi et al., 1999)[https://consensus.app/papers/synthesis-2456-bayomi/064ba60f9f2252ada3de2200c27b3c2e/?utm_source=chatgpt].
Enantioselective Synthesis
- The synthesis of complex molecules often involves enantioselective processes to achieve the desired chirality, critical for biological activity. Studies on CGRP receptor inhibitors demonstrate the application of enantioselective synthesis in drug development, showcasing the importance of structural precision in pharmaceutical chemistry (Cann et al., 2012)[https://consensus.app/papers/selection-enantioselective-process-preparation-cgrp-cann/021403823ccb5d0c91be3e2c00d3a804/?utm_source=chatgpt].
properties
IUPAC Name |
N-[(2-morpholin-4-ylpyridin-3-yl)methyl]-1-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N9O2/c32-22(25-14-18-2-1-7-24-21(18)30-10-12-33-13-11-30)17-5-8-29(9-6-17)19-3-4-20(28-27-19)31-16-23-15-26-31/h1-4,7,15-17H,5-6,8-14H2,(H,25,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBEZLONWAAFYPD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NCC2=C(N=CC=C2)N3CCOCC3)C4=NN=C(C=C4)N5C=NC=N5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N9O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-((2-morpholinopyridin-3-yl)methyl)piperidine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.